Cas no 1130-51-4 (Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, chloride (1:1))

Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, chloride (1:1) Properties

Names and Identifiers

• Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, chloride (1:1)
• diethyl-(3-hydroxyphenyl)-methylazanium,chloride
• Benzenaminium, N,N-diethyl-3-hydroxy-N-methyl-, chloride
• Phenol, 3-(diethylamino)-, methochloride
• Diethyl(m-hydroxyphenyl)methylammonium chloride
• 1130-51-4
• Phenol, 3-(diethylmethylammonio)-, chloride
• Ammonium, diethyl(m-hydroxyphenyl)methyl-, chloride
• TL-1309
• +Expand

• InChIKey： OPXOFISZWUAAQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17NO.ClH/c1-4-12(3,5-2)10-7-6-8-11(13)9-10;/h6-9H,4-5H2,1-3H3;1H
• SMILES： [Cl-].OC1C=CC=C([N+](CC)(C)CC)C=1

Computed Properties

• Exact Mass: 215.107692
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 215.107692
• Heavy Atom Count: 14
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 20.2